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Compound of Interest

Compound Name: N-Nitrosodibutylamine-d9

Cat. No.: B15554879

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core chemical properties, analytical
methodologies, and metabolic pathways of N-Nitrosodibutylamine-d9. This deuterated
isotopologue of N-Nitrosodibutylamine (NDBA) serves as a critical internal standard for the
accurate quantification of NDBA in various matrices, particularly in the context of
pharmaceutical safety and regulatory compliance.

Core Chemical and Physical Properties

N-Nitrosodibutylamine-d9 is a stable, isotopically labeled version of N-Nitrosodibutylamine,
where nine hydrogen atoms on one of the butyl chains have been replaced with deuterium.
This substitution results in a higher molecular weight, which is essential for its use in mass
spectrometry-based analytical methods. While specific experimental data for some physical
properties of the deuterated compound are not readily available, the properties of the non-
deuterated analogue provide a close approximation.

Table 1: General and Computed Properties of N-Nitrosodibutylamine-d9
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Property Value Source
N-butyl-N-(1,1,2,2,3,3,4,4,4-
IUPAC Name nonadeuteriobutyl)nitrous PubChem[1]
amide
N-Nitroso-di-n-butylamine-d9,
Synonyms N-Butyl-N-(butyl-d9)nitrous Multiple Sources[2][3][4]
amide
CAS Number 2975202-09-4 Multiple Sources[3][4]
Molecular Formula CsHoD9oN20 Multiple Sources[3][5]
Molecular Weight 167.30 g/mol Multiple Sources[1][5]
Exact Mass 167.198403915 Da PubChem[1]
XLogP3 2.6 PubChem[1]

Table 2: Physical Properties of N-Nitrosodibutylamine (Non-deuterated Analogue)

Property Value Source

Appearance Pale yellow, oily liquid Multiple Sources[6][7]
Boiling Point 116 °C at 14 mmHg OSHA[8]

237 °C ChemicalBook[9]

Melting Point <25°C CAS Common Chemistry[10]
Density 0.9009 g/cm3 at 20 °C MedchemExpress[11]

Water Solubility 1.27 g/lL at 24 °C PubChem][6]

Metabolic Pathways of N-Nitrosodibutylamine

N-Nitrosodibutylamine, and by extension its deuterated form, undergoes metabolic activation

primarily in the liver, catalyzed by cytochrome P450 (CYP) enzymes. The principal metabolic

pathways are crucial for understanding its toxicological and carcinogenic properties.
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Metabolic Pathway of N-Nitrosodibutylamine

Experimental Protocols
Synthesis of N-Nitrosodibutylamine-d9
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A common method for the synthesis of N-nitrosamines involves the reaction of a secondary
amine with a nitrosating agent, such as tert-butyl nitrite, under solvent-free conditions. This
approach offers high yields and avoids the use of harsh acids.

Materials:

Dibutylamine-d9 (deuterated precursor)

tert-Butyl nitrite (TBN)

Round-bottom flask

Magnetic stirrer

Standard glassware for workup and purification

Procedure:

e To a round-bottom flask, add Dibutylamine-d9.

o Slowly add tert-butyl nitrite (TBN) to the amine with continuous stirring at room temperature.

e The reaction is typically monitored by Thin Layer Chromatography (TLC) or Gas
Chromatography (GC) until the starting material is consumed.

o Upon completion, the excess TBN and any volatile byproducts are removed under reduced
pressure.

e The resulting crude N-Nitrosodibutylamine-d9 can be purified by column chromatography
on silica gel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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